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Compound of Interest
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Cat. No.: B15602215

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enterobactin is a high-affinity catecholate siderophore produced by many Gram-negative
bacteria, such as Escherichia coli, to sequester ferric iron from the environment.[1][2] Its
exceptional affinity for Fe3* (K = 10°2 M~1) makes it a critical factor in bacterial survival and
pathogenesis, particularly in iron-limited host environments.[1][2] The apo form of enterobactin
(iron-free) is of significant interest in drug development, particularly for the design of "Trojan
horse" antibiotics that utilize the bacterium's own iron uptake machinery to deliver antimicrobial
agents. This document provides a detailed protocol for the purification of apo-enterobactin
from bacterial cultures.

Experimental Workflow

The overall workflow for apo-enterobactin purification involves several key stages, from
bacterial cultivation under iron-depleted conditions to induce siderophore production, followed
by extraction and chromatographic purification of the target molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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